molecular formula C20H29N3O3 B5677182 (3R*,4R*)-1-[(2-cyclopropyl-4-methyl-5-pyrimidinyl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

(3R*,4R*)-1-[(2-cyclopropyl-4-methyl-5-pyrimidinyl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

Cat. No. B5677182
M. Wt: 359.5 g/mol
InChI Key: KHFZXQKGIYLUSC-XCLFUZPHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(3R*,4R*)-1-[(2-cyclopropyl-4-methyl-5-pyrimidinyl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol" is of interest due to its complex structure and potential applications in various fields of chemistry and pharmacology. This section will provide an overview of its synthesis, molecular structure analysis, chemical reactions, properties, and analyses based on current scientific literature.

Synthesis Analysis

The synthesis of compounds similar to "(3R*,4R*)-1-[(2-cyclopropyl-4-methyl-5-pyrimidinyl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol" involves multi-step chemical processes including condensation, cyclization, and functional group transformations. For example, the three-component condensation of pyridinium ylides, β-ketonitriles, and aldehydes can produce dihydrofuran and 2H-pyran derivatives with divergent regioselectivity, which are relevant to the synthesis of complex molecules involving piperidine structures and pyran rings (Demidov et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds like "(3R*,4R*)-1-[(2-cyclopropyl-4-methyl-5-pyrimidinyl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol" is characterized by the presence of multiple chiral centers, aromatic rings, and heterocyclic structures. These features significantly influence the compound's physical and chemical properties, as well as its potential biological activities. Advanced techniques such as X-ray crystallography and NMR spectroscopy are typically employed to elucidate these complex structures.

Chemical Reactions and Properties

The compound's reactivity can be attributed to its functional groups, including the pyrimidinyl carbonyl, methyl, and tetrahydropyran groups. These groups participate in various chemical reactions, such as nucleophilic substitutions, Michael additions, and cyclizations. For example, piperidine-mediated cyclization reactions are crucial for constructing chromeno[2,3-b]pyridine derivatives, showcasing the compound's versatility in synthesizing heterocyclic frameworks (Zhang et al., 2021).

properties

IUPAC Name

(2-cyclopropyl-4-methylpyrimidin-5-yl)-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N3O3/c1-13-12-23(8-7-20(13,25)16-5-9-26-10-6-16)19(24)17-11-21-18(15-3-4-15)22-14(17)2/h11,13,15-16,25H,3-10,12H2,1-2H3/t13-,20+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHFZXQKGIYLUSC-XCLFUZPHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CCC1(C2CCOCC2)O)C(=O)C3=CN=C(N=C3C)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)C3=CN=C(N=C3C)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R*,4R*)-1-[(2-cyclopropyl-4-methyl-5-pyrimidinyl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.